Cas no 546-49-6 (1,5-Heptadien-4-one,3,3,6-trimethyl-)

• Product Name: 1,5-Heptadien-4-one,3,3,6-trimethyl-
• CAS No: 546-49-6
• MF: C₁₀O
• MW: 136.106402397156
• CID: 368737
• Update Time: 2025-04-19

1,5-Heptadien-4-one,3,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Heptadien-4-one,3,3,6-trimethyl-
• 3,3,6-trimethylhepta-1,5-dien-4-one
• ARTEMISIA KETONE
• 2,5,5-Trimethyl-2,6-heptadien-4-one
• Artemesia
• Artemesia ketone
• Hepta-1,5-dien-4-one, 3,3,6-trimethyl
• Isoartemisia ketone
• 3,3,6-Trimethyl-1,5-heptadien-4-one

• Inchi： 1S/C10O/c1-6-10(4,5)9(11)7-8(2)3
• InChI Key： MZKQFYSUWYJABF-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/C(C([C]=[C])([C])[C])=O)/[C] |^1:0,2,5,7,8,10,^4:6|

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.629

Experimental Properties

• Density: 0.869 g/mL at 20 °C(lit.)
• Boiling Point: 199.6°Cat760mmHg
• Flash Point: 57 °C
• Refractive Index: n20/D 1.466
• PSA: 17.07
• LogP: 2.73390

1,5-Heptadien-4-one,3,3,6-trimethyl- Security Information

• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Safety Instruction： 23-24/25
• FLUKA BRAND F CODES：10